Cas no 30452-61-0 (7,8-Didehydro-3,7,8-trimethoxy-17-methylhasubanan-4,6-diol)

7,8-Didehydro-3,7,8-trimethoxy-17-methylhasubanan-4,6-diol structure
30452-61-0 structure
Product Name:7,8-Didehydro-3,7,8-trimethoxy-17-methylhasubanan-4,6-diol
CAS No:30452-61-0
MF:C20H27NO5
MW:361.438g/molg/mol
CID:311543
PubChem ID:5318028
Update Time:2024-02-29

7,8-Didehydro-3,7,8-trimethoxy-17-methylhasubanan-4,6-diol Chemical and Physical Properties

Names and Identifiers

    • Hasubanan-4,6-diol,7,8-didehydro-3,7,8-trimethoxy-17-methyl- (9CI)
    • 3a,9b-[1]Buteno-1H-benz[e]indole, hasubanan-4,6-diol deriv.
    • Hernandolinol(8CI)
    • Hernandolinol
    • CID 101316777
    • 7,8-Didehydro-3,7,8-trimethoxy-17-methylhasubanan-4,6-diol
    • Hasubanan-4,6-diol, 7,8-didehydro-3,7,8-trimethoxy-17-methyl- (9CI)
    • DTXSID601182841
    • 30452-61-0
    • Hasubanan-4,6-diol, 7,8-didehydro-3,7,8-trimethoxy-17-methyl-
    • Inchi:
    • InChI Key: LZOBTQFAAZQLPU-KJXRMHRDSA-N
    • SMILES:

Computed Properties

  • Exact Mass: 361.189
  • Monoisotopic Mass: 361.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.4
  • XLogP3: 1.3
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